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Compound of Interest

Compound Name: Alonacic

Cat. No.: B009779 Get Quote

Alonacic: An In-depth Technical Guide
Disclaimer: The information available in the public domain regarding Alonacic is limited. This

document summarizes the currently accessible data.

Introduction
Alonacic is a chemical compound identified by the CAS Number 105292-70-4.[1] It belongs to

the class of thiazolidine derivatives, a group of heterocyclic compounds known to exhibit a wide

range of pharmacological activities. While Alonacic is listed as a mucolytic agent in some

chemical and pharmacological databases, there is a notable absence of publicly available

preclinical or clinical studies to substantiate this claim or to elucidate its mechanism of action.

This guide provides a comprehensive overview of the known chemical and physical properties

of Alonacic, alongside a generalized synthesis protocol based on available information.

Chemical Structure and Properties
Alonacic, chemically named methyl 3-[[(4R)-2-methyl-1,3-thiazolidine-4-

carbonyl]amino]propanoate, possesses a thiazolidine ring structure, which is a common

scaffold in various biologically active molecules.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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